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Compound of Interest

Compound Name: Endothall

Cat. No.: B15576011 Get Quote

The Synthesis of Endothall: A Technical Guide
An In-depth Examination of the Chemical Pathways and Precursors for the Production of 7-

Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

This technical guide provides a comprehensive overview of the chemical synthesis of

Endothall, a widely used herbicide and algaecide. The document is intended for researchers,

scientists, and professionals in the fields of drug development and chemical manufacturing. It

details the core chemical reactions, precursors, experimental protocols, and quantitative data

pertinent to the synthesis of this compound.

Introduction
Endothall, chemically known as 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, is a selective

contact herbicide first recognized for its herbicidal properties in the 1950s. Its synthesis is a

two-step process commencing with a Diels-Alder reaction, followed by a reduction of the

resulting adduct. This guide will elaborate on the chemical precursors, reaction mechanisms,

and methodologies for each of these critical steps.

Chemical Precursors
The primary chemical precursors for the synthesis of Endothall are furan and maleic

anhydride. A summary of their relevant properties is provided in the table below.
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Property Furan Maleic Anhydride

Chemical Formula C₄H₄O C₄H₂O₃

Molar Mass 68.07 g/mol 98.06 g/mol

Appearance Colorless, volatile liquid Colorless crystalline solid

Boiling Point 31.3 °C 202 °C

Melting Point -85.6 °C 52.8 °C

Density 0.936 g/mL 1.48 g/cm³

Solubility in Water Slightly soluble Hydrolyzes to maleic acid

Synthesis Pathway
The synthesis of Endothall is achieved through a two-step process:

Diels-Alder Cycloaddition: Furan acts as a diene and reacts with maleic anhydride, a

dienophile, to form the intermediate, 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic

anhydride. This [4+2] cycloaddition is a classic example of a pericyclic reaction.

Reduction: The carbon-carbon double bond in the bicyclic intermediate is then reduced to a

single bond to yield the final product, Endothall.
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Reactants

Products

Furan MaleicAnhydride

[4+2] Cycloaddition

Endo Adduct
(Kinetic Product)

Favored at low temp.

Exo Adduct
(Thermodynamic Product)

Favored at high temp.
or long reaction time

Equilibration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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